Cas no 1227581-54-5 (3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde)

• Product Name: 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde
• CAS No: 1227581-54-5
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4925486
• Update Time: 2026-02-27

3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-(3-fluorophenyl)picolinaldehyde
• 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde

• Inchi： 1S/C12H7F2NO/c13-9-3-1-2-8(6-9)11-5-4-10(14)12(7-16)15-11/h1-7H
• InChI Key： ZOMHMXAKTGRPGK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=C(C=O)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde

3-Fluoro-6-(3-Fluorophenyl)pyridine-2-carbaldehyde: A Comprehensive Overview

3-Fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde, with the CAS number 1227581-54-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a fluorinated phenyl group, and an aldehyde functional group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The molecular structure of 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde (C₁₁H₇F₂NO) is particularly noteworthy for its potential in drug discovery and development. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The aldehyde group, on the other hand, provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance the potency and selectivity of drug candidates. Fluorine atoms can modulate the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive for optimizing lead compounds. 3-Fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde serves as an excellent starting material for such optimizations.

The synthesis of 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde typically involves multi-step processes that include aromatic substitution reactions, cyclization steps, and functional group transformations. One common synthetic route involves the reaction of 3-fluoroaniline with 2-chloroacetyl chloride to form an intermediate, followed by cyclization to produce the pyridine ring. The final step involves the introduction of the aldehyde group through oxidation or other chemical transformations.

The biological activity of 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde has been explored in various contexts. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of certain kinases involved in inflammatory pathways, making it a potential lead for developing new anti-inflammatory drugs. Additionally, preliminary studies have indicated that derivatives of this compound can selectively target cancer cells, suggesting its potential as an anticancer agent.

In the realm of drug discovery, 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde has been used as a building block for synthesizing small molecules with diverse therapeutic applications. Its structural flexibility allows for the introduction of various substituents that can modulate its biological activity and pharmacological properties. For example, researchers have synthesized derivatives with enhanced solubility and improved bioavailability, which are crucial factors for successful drug development.

The safety and toxicity profiles of 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde have also been evaluated in preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-fluoro-6-(3-fluorophenyl)pyridine-2-carbaldehyde, with its CAS number 1227581-54-5, is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic applications make it a valuable tool for developing new bioactive molecules and therapeutic agents. Ongoing research continues to uncover new insights into its biological activity and potential applications, solidifying its importance in the field.